Cas no 890839-10-8 (methyl 2-methyl-2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propanoate)

Methyl 2-methyl-2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propanoate is a boronic ester derivative widely used in Suzuki-Miyaura cross-coupling reactions. Its key advantages include stability under ambient conditions, making it easier to handle and store compared to boronic acids. The sterically hindered ester group enhances selectivity in coupling reactions, reducing side products. The tetramethyl dioxaborolane moiety improves solubility in organic solvents, facilitating homogeneous reaction conditions. This compound is particularly valuable in pharmaceutical and agrochemical synthesis, where precise functionalization of aromatic systems is required. Its robust structure ensures consistent performance in demanding synthetic applications.
methyl 2-methyl-2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propanoate structure
890839-10-8 structure
Product Name:methyl 2-methyl-2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propanoate
CAS No:890839-10-8
MF:C17H25BO4
MW:304.189005613327
MDL:MFCD18761362
CID:1088546
PubChem ID:57871083
Update Time:2025-05-27

methyl 2-methyl-2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propanoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-methyl-2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propanoate
    • methyl 2-methyl-2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propanoate
    • AMTB444
    • 4-(1-Methoxy-2-methyl-1-oxo-2-propyl)phenylboronic Acid Pinacol Ester
    • EN300-6486468
    • D85805
    • 2-Methyl-2-[4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-propionic acid methyl ester
    • A915081
    • SCHEMBL10458
    • CS-0177884
    • FT-0759520
    • Methyl alpha,alpha-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzeneacetate
    • AKOS022185376
    • Methyl2-methyl-2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propanoate
    • MFCD18761362
    • Z2044772885
    • DTXSID201132856
    • 4-(1,1-Dimethyl-1-methoxycarbonyl)methylphenylboronic acid pinacol ester
    • SY333295
    • methyl 2-methyl-2-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propanoate
    • RAGWTXRTMGSMRC-UHFFFAOYSA-N
    • AS-3119
    • 890839-10-8
    • DA-32944
    • Methyl I+/-,I+/--dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzeneacetate
    • MDL： MFCD18761362
    • Inchi： 1S/C17H25BO4/c1-15(2,14(19)20-7)12-8-10-13(11-9-12)18-21-16(3,4)17(5,6)22-18/h8-11H,1-7H3
    • InChI Key： RAGWTXRTMGSMRC-UHFFFAOYSA-N
    • SMILES： O1B(C2C=CC(=CC=2)C(C(=O)OC)(C)C)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 304.18500
  • Monoisotopic Mass: 304.1845894g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 406
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • PSA: 44.76000
  • LogP: 2.43640

methyl 2-methyl-2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propanoate Security Information

methyl 2-methyl-2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propanoate Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

methyl 2-methyl-2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
AK Scientific
AMTB444-250mg
Methyl 2-methyl-2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propanoate
 890839-10-8 95%
250mg
 $29 2025-02-18
AK Scientific
AMTB444-1g
Methyl 2-methyl-2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propanoate
 890839-10-8 95%
1g
 $80 2025-02-18
AK Scientific
AMTB444-5g
Methyl 2-methyl-2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propanoate
 890839-10-8 95%
5g
 $280 2025-02-18
TRC
D476558-100mg
4-(1,1-Dimethyl-1-methoxycarbonyl)methylphenylboronic acid pinacol ester
 890839-10-8
100mg
 $64.00 2023-05-18
TRC
D476558-250mg
4-(1,1-Dimethyl-1-methoxycarbonyl)methylphenylboronic acid pinacol ester
 890839-10-8
250mg
 $92.00 2023-05-18
TRC
D476558-500mg
4-(1,1-Dimethyl-1-methoxycarbonyl)methylphenylboronic acid pinacol ester
 890839-10-8
500mg
 $144.00 2023-05-18
TRC
D476558-1g
4-(1,1-Dimethyl-1-methoxycarbonyl)methylphenylboronic acid pinacol ester
 890839-10-8
1g
 $ 160.00 2022-06-05
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
M942594-250mg
Methyl 2-methyl-2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propanoate
 890839-10-8 98%
250mg
 ￥252.00 2022-09-01
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
M942594-1g
Methyl 2-methyl-2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propanoate
 890839-10-8 98%
1g
 ￥709.20 2022-09-01
eNovation Chemicals LLC
Y1014940-1g
methyl 2-methyl-2-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propanoate
 890839-10-8 95%
1g
 $130 2024-06-06

methyl 2-methyl-2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propanoate Related Literature

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